1-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(4-fluorobenzyl)urea

• IUPAC Name: 1-[2-(4-cyclopropyl-6-oxopyrimidin-1-yl)ethyl]-3-[(4-fluorophenyl)methyl]urea
• InChI: InChI=1S/C17H19FN4O2/c18-14-5-1-12(2-6-14)10-20-17(24)19-7-8-22-11-21-15(9-16(22)23)13-3-4-13/h1-2,5-6,9,11,13H,3-4,7-8,10H2,(H2,19,20,24)
• InChI Key: YHNIPSVKZMIYCW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=O)N(C=N2)CCNC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C17H19FN4O2
• Molecular Weight: 330.36 g/mol

Description

1-(2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)ethyl)-3-(4-fluorobenzyl)urea, also known as CPI-444, is a small molecule drug that has shown potential in cancer immunotherapy. It belongs to the class of adenosine receptor antagonists and is being studied for its ability to enhance the anti-tumor immune response.

Scientific Research Applications

Urease Inhibitors and Medical Applications

Urease Inhibitors for Treating Infections

Urease is an enzyme involved in infections caused by Helicobacter pylori in the gastric tract and Proteus species in the urinary tract. Research on urease inhibitors, such as hydroxamic acids, phosphoramidates, and urea derivatives, focuses on developing treatments for these infections. The only clinically used urease inhibitor is acetohydroxamic acid for urinary tract infections, but it exhibits severe side effects, indicating a need for further exploration of urease inhibition's potential (Kosikowska & Berlicki, 2011).

Biosensors for Urea Detection

Advances in Urea Biosensors

The development of biosensors to detect and quantify urea concentration is significant due to urea's role as an end product of nitrogen metabolism in the human body. High or low levels of urea can indicate various health issues, including kidney dysfunction. Recent decades have seen innovations in materials used for enzyme immobilization in urea biosensors, enhancing their sensitivity and utility in medical diagnostics (Botewad et al., 2021).

Environmental and Food Safety

Ethyl Carbamate in Foods and Beverages

Ethyl carbamate (EC) or urethane, a compound related to urea derivatives, is found in fermented foods and beverages. It is genotoxic and carcinogenic, classified as "probably carcinogenic to humans." Research focuses on its formation mechanisms, detection methods, and prevention strategies to minimize EC levels in food products, highlighting the need for continuous monitoring and safety assessments (Weber & Sharypov, 2009).